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For Researchers, Scientists, and Drug Development Professionals

Introduction
Acetylarginyltryptophyl diphenylglycine is a synthetic tetrapeptide with the sequence Ac-

Arg-Trp-Phg-Phg-OH.[1] It is a bioactive peptide with demonstrated anti-aging properties,

primarily utilized in cosmetic and dermatological research.[2][3] Its principal mechanisms of

action are the inhibition of the elastase enzyme and the stimulation of type I collagen synthesis,

which collectively help to improve skin firmness and elasticity.[1][4][5] Commercially, it is

available under the trade name Relistase™.[1][6]

These application notes provide detailed guidelines for the handling, storage, and experimental

use of lyophilized Acetylarginyltryptophyl diphenylglycine for research and development

purposes.

Physicochemical Properties
A summary of the key physicochemical properties of Acetylarginyltryptophyl
diphenylglycine is presented in Table 1.

Table 1: Physicochemical Properties of Acetylarginyltryptophyl Diphenylglycine
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Property Value Reference

Molecular Formula C₃₅H₄₀N₈O₆ [6]

Molecular Weight 668.74 g/mol [2][6]

CAS Number 1334583-93-5 [6]

Appearance White Powder [5]

Purity >95% (typical) [5]

Handling and Storage of Lyophilized Powder
Proper handling and storage of the lyophilized powder are critical to maintain its stability and

activity.

3.1. Storage Conditions

Long-term Storage: For long-term storage, the lyophilized powder should be kept at -20°C in

a tightly sealed container, protected from moisture. Under these conditions, the peptide is

stable for up to three years.[2]

Short-term Storage: For short-term use, the powder can be stored in a dry, cool, and well-

ventilated place.[7]

Handling Precautions: Handle in a well-ventilated area, wearing appropriate personal

protective equipment (PPE), including gloves and eye protection, to avoid contact with skin

and eyes and to prevent dust formation.[7]

3.2. Reconstitution of Lyophilized Powder

Reconstitution should be performed using aseptic techniques to prevent microbial

contamination.

Allow the vial of lyophilized peptide and the chosen solvent to equilibrate to room

temperature before opening.[8]

Briefly centrifuge the vial to ensure all the powder is at the bottom.[8]
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Slowly add the desired volume of a sterile solvent of choice (see Section 4 for solubility

information).

Gently agitate or swirl the vial to dissolve the powder completely. Avoid vigorous shaking, as

this can cause foaming and denaturation of the peptide.[8]

The peptide should be fully dissolved within 15-30 minutes at room temperature.[8]

Solubility
Quantitative solubility data for Acetylarginyltryptophyl diphenylglycine in various solvents is

not readily available in the public domain. However, based on its intended use in aqueous

cosmetic formulations and general properties of similar peptides, the following can be inferred:

Aqueous Buffers: The peptide is expected to be soluble in aqueous buffers such as sterile

water, phosphate-buffered saline (PBS), and cell culture media. It is recommended to test

solubility at the desired concentration.

Organic Solvents: For creating concentrated stock solutions, solvents such as dimethyl

sulfoxide (DMSO) can be tested.

It is best practice to prepare a small test batch to determine the optimal solvent and

concentration for your specific application.

Storage of Stock Solutions
Recommended Storage: Once reconstituted, it is advisable to aliquot the stock solution into

single-use volumes to minimize freeze-thaw cycles.[8]

Storage Temperature: Store the aliquoted stock solutions at -80°C for up to one year.[2]

Mechanism of Action and Signaling Pathways
Acetylarginyltryptophyl diphenylglycine exerts its effects on the extracellular matrix (ECM)

through a dual mechanism:

Inhibition of Elastase: Elastase is a protease that degrades elastin, a key protein responsible

for skin elasticity.[4] This peptide acts as an inhibitor of elastase, thereby protecting existing
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elastin fibers from degradation.[1]

Stimulation of Collagen I Synthesis: The peptide stimulates fibroblasts to produce type I

collagen, the most abundant collagen in the skin, which provides structural support and

firmness.[1][5]
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Mechanism of Action

Experimental Protocols
The following are generalized protocols for assessing the bioactivity of

Acetylarginyltryptophyl diphenylglycine in vitro. Researchers should optimize these

protocols for their specific experimental conditions.

7.1. Protocol 1: In Vitro Elastase Inhibition Assay
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This protocol outlines a method to determine the inhibitory effect of the peptide on elastase

activity using a chromogenic substrate.

Preparation

Assay

Analysis

Prepare Peptide Dilutions

Add Buffer, Peptide/Control,
and Elastase to 96-well plate

Prepare Elastase Solution Prepare Substrate Solution

Add Substrate to initiate reaction

Incubate (e.g., 15 min at 25°C)

Incubate (e.g., 20 min at 25°C)

Read Absorbance
(e.g., 405 nm)

Calculate % Inhibition
and IC50

Click to download full resolution via product page

Elastase Inhibition Assay Workflow
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Materials:

Acetylarginyltryptophyl diphenylglycine

Porcine pancreatic elastase (PPE) or human neutrophil elastase (HNE)

N-Succinyl-Ala-Ala-Ala-p-nitroanilide (substrate)

Tris-HCl buffer (e.g., 0.2 M, pH 8.0)

96-well microplate

Microplate reader

Procedure:

Prepare Reagents:

Dissolve the peptide in the appropriate buffer to create a stock solution and then prepare

serial dilutions to the desired test concentrations.

Prepare a working solution of elastase in Tris-HCl buffer.

Prepare a working solution of the substrate in Tris-HCl buffer.

Assay Setup:

In a 96-well plate, add Tris-HCl buffer to each well.

Add a specific volume of the peptide solution at various concentrations to the test wells.

Add buffer to the control wells.

Add the elastase working solution to all wells except the blank.

Pre-incubation:

Incubate the plate at 25°C for 15 minutes.

Reaction Initiation and Measurement:
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Add the substrate solution to all wells to start the reaction.

Incubate the plate at 25°C for 20 minutes.

Measure the absorbance at 405 nm using a microplate reader. The absorbance is

proportional to the amount of p-nitroaniline released.

Data Analysis:

Calculate the percentage of elastase inhibition for each peptide concentration compared to

the control without the inhibitor.

Plot the percentage of inhibition against the peptide concentration to determine the IC₅₀

value.

7.2. Protocol 2: In Vitro Collagen I Synthesis Assay in Human Dermal Fibroblasts

This protocol describes a method to quantify the effect of the peptide on the production of type I

collagen by human dermal fibroblasts.

Materials:

Human dermal fibroblasts (HDFs)

Cell culture medium (e.g., DMEM with 10% FBS)

Acetylarginyltryptophyl diphenylglycine

Pro-Collagen Type I C-Peptide (PIP) EIA Kit or similar ELISA kit

Cell lysis buffer

BCA protein assay kit

Procedure:

Cell Culture:

Culture HDFs in appropriate culture flasks until they reach 80-90% confluency.
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Seed the HDFs into 24-well plates at a suitable density and allow them to adhere

overnight.

Peptide Treatment:

Replace the culture medium with a serum-free or low-serum medium for 24 hours to

synchronize the cells.

Treat the cells with various concentrations of Acetylarginyltryptophyl diphenylglycine
dissolved in the culture medium. Include an untreated control.

Incubate the cells for 48-72 hours.

Sample Collection:

Collect the cell culture supernatant, which contains the secreted pro-collagen.

Wash the cells with PBS and then lyse them using a suitable lysis buffer to determine the

total protein content.

Collagen Quantification:

Quantify the amount of pro-collagen type I in the collected supernatant using a PIP ELISA

kit according to the manufacturer's instructions.

Data Normalization and Analysis:

Measure the total protein concentration in the cell lysates using a BCA protein assay.

Normalize the amount of secreted pro-collagen to the total protein content for each well to

account for any differences in cell number.

Express the results as a percentage increase in collagen synthesis compared to the

untreated control.

Safety Information
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General Safety: Acetylarginyltryptophyl diphenylglycine is generally considered safe for

topical use in cosmetic formulations.[7]

Personal Protection: When handling the lyophilized powder, it is important to use appropriate

personal protective equipment, including gloves, lab coat, and safety glasses, to avoid direct

contact and inhalation.[7]

Disposal: Dispose of the material in accordance with local, state, and federal regulations.

This may involve disposal at a licensed chemical destruction facility. Do not discharge into

sewer systems.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b612793?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612793?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

